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Compound of Interest

Compound Name: Diphenylphosphine

Cat. No.: B032561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

diphenylphosphine, a pivotal organophosphorus compound in synthetic chemistry. This

document details its boiling point and density, outlines the experimental protocols for their

determination, and illustrates its utility in the synthesis of widely used phosphine ligands.

Core Physicochemical Data
The fundamental physical properties of diphenylphosphine are summarized below. These

values are critical for its handling, purification, and application in various chemical reactions.

Property Value Conditions

Boiling Point 280 °C
At standard atmospheric

pressure (lit.)[1][2][3][4][5]

Density 1.07 g/cm³ At 25 °C (lit.)[1][2][3][4]

Experimental Protocols
Accurate determination of the boiling point and density is crucial for the characterization of

diphenylphosphine. The following sections detail standardized laboratory procedures for

these measurements.
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Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For diphenylphosphine, which has a high boiling point, the Thiele tube method is a

suitable and common technique for accurate determination with a small sample size.[6]

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (e.g., a fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or heating mantle)

Heat transfer fluid (e.g., mineral oil or silicone oil)

Rubber band or wire for attachment

Procedure:

A small amount of diphenylphosphine (a few milliliters) is placed into the small test tube.[3]

A capillary tube, sealed at one end, is inverted and placed into the diphenylphosphine in

the test tube.[4]

The test tube is securely attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[4]

This assembly is then placed in a Thiele tube containing a heat transfer fluid, ensuring the

heat transfer fluid is above the level of the diphenylphosphine.[4]

The side arm of the Thiele tube is gently and evenly heated. This design promotes

convection currents, ensuring uniform temperature distribution throughout the fluid.[4]
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube. Heating should continue until a steady and rapid stream of bubbles is observed.[7]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid is

drawn into the capillary tube.[6]

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and accurate method for

determining the density of diphenylphosphine is by using a pycnometer or, for simpler

measurements, a graduated cylinder and an analytical balance.[8][9]

Apparatus:

Analytical balance (readable to at least 0.001 g)

Graduated cylinder (e.g., 10 mL or 25 mL)

Thermometer

Procedure:

The mass of a clean, dry graduated cylinder is accurately measured using an analytical

balance.[10]

A specific volume of diphenylphosphine (e.g., 5-10 mL) is carefully added to the graduated

cylinder. The volume is read precisely from the bottom of the meniscus.

The graduated cylinder containing the diphenylphosphine is then reweighed to determine

the combined mass.[10]

The mass of the diphenylphosphine is calculated by subtracting the mass of the empty

graduated cylinder from the combined mass.

The density is then calculated using the formula: Density = Mass / Volume.
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The temperature at which the measurement is taken should be recorded, as density is

temperature-dependent.

Synthetic Utility of Diphenylphosphine
Diphenylphosphine is a key precursor in the synthesis of numerous organophosphorus

ligands, which are essential in catalysis. A prime example is its use in the preparation of 1,2-

bis(diphenylphosphino)ethane (dppe), a widely used bidentate phosphine ligand.[5][11] The

synthesis involves the deprotonation of diphenylphosphine followed by alkylation.

The logical workflow for the synthesis of 1,2-bis(diphenylphosphino)ethane (dppe) from

diphenylphosphine is illustrated in the diagram below.
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Synthesis of 1,2-bis(diphenylphosphino)ethane (dppe)

Diphenylphosphine
(Ph2PH)
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Reacts with
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(e.g., n-BuLi)

Lithium Diphenylphosphide
(Ph2PLi)
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Nucleophilic Substitution
(Alkylation)
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Alkylating Agent
(1,2-Dichloroethane)

1,2-bis(diphenylphosphino)ethane
(dppe)
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Caption: Workflow for the synthesis of dppe from diphenylphosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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